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Compound of Interest

Compound Name: 5-Hydroxy-2'-methoxyflavone
Cat. No.: B1634687
Get Quote
\ J

Executive Summary

5-Hydroxy-2'-methoxyflavone (CAS: 17346-63-9 or similar isomers) is a flavonoid derivative
commonly used in pharmacological research.[1][2] While not classified as a P-listed acutely
hazardous substance (EPA RCRA), it poses specific disposal challenges due to its physical
properties (fine powder) and common solvation matrices (DMSO, Methanol).[1]

Immediate Action Directive:
e Primary Hazard: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335).[1][3]

» Disposal Class: Non-Halogenated Organic Waste (unless dissolved in halogenated
solvents).[1][4]

e Prohibited: Do NOT flush down sink drains.[2] Do NOT dispose of in regular trash.

Phase 1: Hazard & Property Assessment

Before initiating disposal, you must characterize the waste state.[5] In a research setting, this
compound is rarely disposed of as a pure bulk solid; it is most often found in solution or as
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residual trace powder.

hvsicochemical ies Rel isposal

Property Value | Characteristic Operational Implication
) ) High risk of aerosolization
Physical State Yellow crystalline powder ]
during transfer.[1][2]
- Do not flush. Will precipitate
Solubility (Water) Very Low (< 1 mg/mL) )
and clog plumbing traps.[1]
- ] Soluble in DMSO, Ethanol, Dictates the liquid waste
Solubility (Organic) ) )
Methanol stream (Ignitable vs. Toxic).[1]
] ] Combustible solid; requires
Flash Point > 100°C (Solid)

incineration.[1][2]

Standard PPE (Nitrile gloves,

GHS Classification Warning (Irritant) ) o
safety glasses) is sufficient.[1]

Scientist's Insight: The disposal method is almost always dictated by the solvent, not the solute.
5-Hydroxy-2'-methoxyflavone itself is relatively stable, but if you have dissolved it in Dimethyl
Sulfoxide (DMSO), the skin permeability of the mixture increases significantly, requiring stricter
handling than the pure powder.[1]

Phase 2: Waste Stream Segregation Logic

Proper segregation prevents cross-contamination and reduces disposal costs.[2] Use the
following logic flow to determine the correct containerization.
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Waste State Identification

Is it a Solid (Powder/Crystals)? Is it in Solution?

Solid Chemical Waste

(Combustible) Check Solvent Type

'

Contains Halogens?
(DCM, Chloroform)

Yes (e.g., DCM) \No (e.g., DMSO, MeOH)

Halogenated Liquid Waste Non-Halogenated Liquid Waste

(Red Can/Tag) (Clear/Blue Can)

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree.[1][2] Note that the solvent matrix is the primary driver for
liquid waste classification.

Phase 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder)

Applicable for: Expired shelf stocks, spilled powder, or contaminated weighing boats.

* PPE Verification: Don nitrile gloves, lab coat, and safety goggles. If handling >10g of fine
powder, use a particulate respirator (N95) or work inside a fume hood to prevent inhalation.

¢ Containerization:

o Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth plastic jar.[1][2]
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o Crucial: Do not place loose powder directly into the large 55-gallon waste drum. Double-
bagging prevents puff-back when the drum is eventually opened.[1][2]

e Labeling:
o Affix a hazardous waste tag.[2]
o Chemical Name: "5-Hydroxy-2'-methoxyflavone."[1][2]
o Hazard Checkbox: "Toxic" and "Irritant."[2]

e Consolidation: Place the sealed container into the lab's Solid Hazardous Waste drum.

Scenario B: Disposal of Liquid Solutions

Applicable for: Reaction mixtures, HPLC waste, or stock solutions.
o Solvent Identification: Check the MSDS of the solvent used.[2]
o If DMSO, Methanol, Ethanol, Acetone:Non-Halogenated Stream.[6][7]
o If Dichloromethane (DCM), Chloroform:Halogenated Stream.
e Pre-Pour Check: Ensure the waste container is not full (>90%) and that the funnel has a lid.
o Transfer:
o Pour slowly to avoid splashing.[2]

o Self-Validating Step: Rinse the empty original vessel with a small amount of the same
solvent and add this rinse to the waste container. This ensures the original vessel is
"RCRA Empty" (triple-rinsed) and can be discarded in glass trash (if defaced).[1][2]

» Logging: Record the volume and constituent (e.g., "500mL Methanol + Trace Flavonoids") on
the waste log sheet attached to the carboy.

Phase 4: Regulatory Compliance & Documentation
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In the United States, laboratory waste is regulated under the Resource Conservation and
Recovery Act (RCRA). While 5-Hydroxy-2'-methoxyflavone is not specifically listed, the
mixture likely falls under characteristic waste codes.[1][2]

Common Waste Codes (US EPA)

Waste Composition RCRA Code Description
) ] Treat as general hazardous
Pure Solid Not Listed )
chemical waste.[1][2]
Ignitable Characteristic (Flash
In Methanol/Ethanol D001

point < 60°C).[1][2]

DMSO is combustible but not
In DMSO Not Listed DO001.[1][2] Treat as Organic
Solvent Waste.[2][4]

Toxicity Characteristic
(Chloroform).[1][2]

In Chloroform D022

The "Cradle-to-Grave" Workflow

To ensure full compliance, follow this lifecycle for the compound's disposal.

When Full Scheduled Pickup Destruction

Generator (Lab) Dail: Satellite Accumulation Area
\dentify & Tag (Max 55 gal)

Central Waste Storage
(90/180 Day Limit)

Licensed Transporter
(Manifest Signing)

Incineration Facility
(Final Disposal)

Click to download full resolution via product page

Figure 2:RCRA Compliance Workflow. The laboratory is responsible for the "Generator" and
"Satellite Accumulation” phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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